Cas no 1749-71-9 (5-Methoxy-4-methylpyrimidin-2-amine)
5-Methoxy-4-methylpyrimidin-2-amine is a pyrimidine derivative with a methoxy group at the 5-position and a methyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-donating methoxy and methyl substituents, enhance its reactivity in nucleophilic substitution and cross-coupling reactions. The amine group at the 2-position provides a functional handle for further derivatization. This compound is valued for its stability, purity, and compatibility with a range of reaction conditions, making it a useful building block in medicinal chemistry and material science applications.
1749-71-9 structure
Product Name:5-Methoxy-4-methylpyrimidin-2-amine
CAS No:1749-71-9
MF:C6H9N3O
MW:139.155160665512
MDL:MFCD18377707
CID:118040
PubChem ID:45080523
Update Time:2025-10-17
5-Methoxy-4-methylpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine,5-methoxy-4-methyl-
- 5-methoxy-4-methylpyrimidin-2-amine
- Pyrimidine, 2-amino-5-methoxy-4-methyl- (7CI,8CI)
- 5-Methoxy-4-methyl-2-pyrimidinamine
- 2-Pyrimidinamine, 5-methoxy-4-methyl-
- AS-63013
- EN300-749539
- CS-0199649
- FD10682
- SB57113
- MFCD18377707
- 1749-71-9
- AKOS006339672
- SCHEMBL26104307
- 5-Methoxy-4-methylpyrimidin-2-amine
-
- MDL： MFCD18377707
- Inchi： 1S/C6H9N3O/c1-4-5(10-2)3-8-6(7)9-4/h3H,1-2H3,(H2,7,8,9)
- InChI Key： CHFIUTHZJHXEKJ-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=C(N)N=C1C
Computed Properties
- Exact Mass: 139.07467
- Monoisotopic Mass: 139.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61
- XLogP3: 0.2
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 313.3±34.0 °C at 760 mmHg
- Flash Point: 143.3±25.7 °C
- PSA: 61.03
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5-Methoxy-4-methylpyrimidin-2-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methoxy-4-methylpyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM341990-1g |
5-Methoxy-4-methylpyrimidin-2-amine |
1749-71-9 | 95%+ | 1g |
$677 | 2023-02-02 | |
| abcr | AB483405-250 mg |
5-Methoxy-4-methylpyrimidin-2-amine |
1749-71-9 | 250MG |
€629.10 | 2023-04-20 | ||
| abcr | AB483405-1 g |
5-Methoxy-4-methylpyrimidin-2-amine |
1749-71-9 | 1g |
€1,302.10 | 2023-04-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908297-250mg |
5-Methoxy-4-methylpyrimidin-2-amine |
1749-71-9 | 95% | 250mg |
3,744.00 | 2021-05-17 | |
| eNovation Chemicals LLC | D952654-100mg |
2-Pyrimidinamine, 5-methoxy-4-methyl- |
1749-71-9 | 95% | 100mg |
$80 | 2024-06-07 | |
| eNovation Chemicals LLC | D952654-250mg |
2-Pyrimidinamine, 5-methoxy-4-methyl- |
1749-71-9 | 95% | 250mg |
$125 | 2024-06-07 | |
| eNovation Chemicals LLC | D952654-1g |
2-Pyrimidinamine, 5-methoxy-4-methyl- |
1749-71-9 | 95% | 1g |
$570 | 2023-09-04 | |
| eNovation Chemicals LLC | D584093-100mg |
Pyrimidine, 2-amino-5-methoxy-4-methyl- (7CI,8CI) |
1749-71-9 | 95% | 100mg |
$335 | 2024-05-24 | |
| eNovation Chemicals LLC | D584093-500mg |
Pyrimidine, 2-amino-5-methoxy-4-methyl- (7CI,8CI) |
1749-71-9 | 95% | 500mg |
$925 | 2024-05-24 | |
| Apollo Scientific | OR314047-250mg |
5-Methoxy-4-methyl-pyrimidin-2-ylamine |
1749-71-9 | 250mg |
£112.00 | 2025-02-20 |
5-Methoxy-4-methylpyrimidin-2-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1749-71-9)5-Methoxy-4-methylpyrimidin-2-amine
Order Number:A1139993
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:49
Price ($):269.0
Email:sales@amadischem.com
5-Methoxy-4-methylpyrimidin-2-amine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1749-71-9)5-Methoxy-4-methylpyrimidin-2-amine
Purity:99%
Quantity:1g
Price ($):269.0